N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide

• IUPAC Name: N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide
• InChI: InChI=1S/C12H12FN3OS/c1-7(17)15-8-3-4-9(10(13)5-8)11-6-18-12(14-2)16-11/h3-6H,1-2H3,(H,14,16)(H,15,17)
• InChI Key: ZWIJZGQUQVBOHQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)C2=CSC(=N2)NC)F
• Molecular Formula: C12H12FN3OS
• Molecular Weight: 265.31 g/mol

Description

N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide, also known as FMT or BAY 73-6691, is a chemical compound that has been extensively studied for its potential therapeutic applications. FMT belongs to a class of compounds known as positive allosteric modulators of the AMPA receptor, which are believed to enhance synaptic transmission and improve cognitive function.

Mechanism of Action

N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide is believed to work by binding to a specific site on the AMPA receptor, which is a type of ionotropic glutamate receptor that plays a key role in synaptic transmission and plasticity. By binding to this site, N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide is thought to enhance the activity of the receptor, leading to increased synaptic transmission and improved cognitive function.
Biochemical and Physiological Effects
Studies have shown that N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide can enhance synaptic transmission and improve cognitive function in animal models. Specifically, N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide has been shown to improve memory retention and retrieval, as well as increase the number and strength of synaptic connections in the brain. Additionally, N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide has been shown to increase the release of certain neurotransmitters, such as acetylcholine and dopamine, which are important for cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide as a research tool is its specificity for the AMPA receptor, which allows researchers to selectively target this receptor and study its effects on synaptic transmission and plasticity. Additionally, N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide has been shown to have minimal toxicity and side effects in animal models, making it a relatively safe and reliable research tool.
However, one limitation of N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide is its limited bioavailability and rapid metabolism, which can make it difficult to achieve consistent and reproducible results in lab experiments. Additionally, N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide has not yet been extensively studied in humans, and its safety and efficacy in humans are still largely unknown.

Future Directions

There are several potential future directions for research on N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide and its therapeutic applications. One area of interest is the development of more potent and selective AMPA receptor modulators, which could have even greater therapeutic potential for cognitive disorders. Additionally, further studies are needed to explore the safety and efficacy of N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide in humans, as well as its potential for use in combination with other cognitive enhancers. Finally, more research is needed to better understand the mechanisms underlying the effects of N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide on synaptic transmission and plasticity, which could lead to the development of new treatments for cognitive disorders.

Synthesis Methods

N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide can be synthesized using a variety of methods, including the reaction of 3-fluoro-4-iodoaniline with 2-(methylamino)-thiazole-4-carboxylic acid, followed by acetylation with acetic anhydride. Another common method involves the reaction of 3-fluoro-4-chloroaniline with 2-(methylamino)-thiazole-4-carboxylic acid, followed by acetylation with acetic anhydride and subsequent purification.

Scientific Research Applications

N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia. Studies have shown that N-[3-fluoro-4-[2-(methylamino)-1,3-thiazol-4-yl]phenyl]acetamide can enhance synaptic transmission and improve cognitive function in animal models, suggesting that it may have potential as a cognitive enhancer in humans.